Cas no 491-69-0 (Isosakuranin)

Isosakuranin is a flavonoid compound primarily found in citrus plants and certain medicinal herbs. It exhibits notable biological activities, including antioxidant, anti-inflammatory, and potential cardioprotective effects. Structurally, it is a glycoside derivative of naringenin, contributing to its enhanced solubility and bioavailability compared to its aglycone counterpart. Research suggests Isosakuranin may modulate cellular signaling pathways, such as NF-κB and MAPK, making it relevant for studying oxidative stress-related conditions. Its stability and low toxicity profile further support its applicability in pharmacological and nutraceutical research. Analytical methods like HPLC and LC-MS are commonly employed for its quantification and purity assessment.

Isosakuranin structure

Product Name:Isosakuranin

CAS No:491-69-0

MF:C₂₂H₂₄O₁₀

MW:448.4200

CID:2071559

Update Time:2025-06-07

Isosakuranin Chemical and Physical Properties

Names and Identifiers

- (2S)-poncirenin
- (S)-7-beta-D-Glucopyranosyloxy-5-hydroxy-2-(4-methoxy-phenyl)-chroman-4-on
- (S)-7-beta-D-glucopyranosyloxy-5-hydroxy-2-(4-methoxy-phenyl)-chroman-4-one
- 7-beta-D-Glucosyl-isosakuranetin
- 7-beta-D-Glucosyl-isosakuranetin ('Isosakuranin')
- acacetin-7-O-beta-D-glucopyranoside
- poncirenin
- Isosakuranin
- (S)-7-β-D-Glucopyranosyloxy-5-hydroxy-2-(4-methoxy-phenyl)-chroman-4-on
- (S)-7-β-D-glucopyranosyloxy-5-hydroxy-2-(4-methoxy-phenyl)-chroman-4-one
- (2S)-7-(beta-D-Glucopyranosyloxy)-2,3-dihydro-5-hydroxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
- (2S)-5-Hydroxy-2-(4-methoxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]o
- Q63409258
- (2S)-5-Hydroxy-2-(4-methoxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
- (S)-5-Hydroxy-2-(4-methoxyphenyl)-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)chroman-4-one
- CID 102004611
- Inchi： 1S/C22H24O10/c1-29-11-4-2-10(3-5-11)15-8-14(25)18-13(24)6-12(7-16(18)31-15)30-22-21(28)20(27)19(26)17(9-23)32-22/h2-7,15,17,19-24,26-28H,8-9H2,1H3
- InChI Key： KEEWIHDTSNESJZ-UHFFFAOYSA-N
- SMILES： C12C(=O)CC(C3C=CC(OC)=CC=3)OC=1C=C(C=C2O)OC1C(O)C(O)C(O)C(CO)O1

Computed Properties

Exact Mass: 448.13700
Monoisotopic Mass: 448.13694696 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 32
Rotatable Bond Count: 5
Complexity: 638
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 448.4
XLogP3: 0.9
Topological Polar Surface Area: 155

Experimental Properties

Color/Form: Powder
Density: 1.507±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 190 ºC
Solubility: Almost insoluble (0.045 g/l) (25 º C),
PSA: 155.14000
LogP: 0.28600

Isosakuranin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-N4296-5mg	Isosakuranin	491-69-0	99.97%	5mg	￥2370	2025-04-16
MedChemExpress	HY-N4296-10mg	Isosakuranin	491-69-0	99.97%	10mg	￥4030	2025-04-16
MedChemExpress	HY-N4296-20mg	Isosakuranin	491-69-0	99.97%	20mg	￥6860	2024-07-21
Chengdu Biopurify Phytochemicals Ltd	BP2027-20mg	Isosakuranin	491-69-0	98%	20mg	$180	2023-09-20
Chengdu Biopurify Phytochemicals Ltd	BP2027-100mg	Isosakuranin	491-69-0	98%	100mg	$590	2023-09-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I48240-5mg	(2S)-poncirenin	491-69-0	,HPLC≥98%	5mg	¥1708.0	2023-09-07
ChemScence	CS-0032665-5mg	Isosakuranin	491-69-0	99.91%	5mg	$237.0	2022-04-27
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WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce56924-1mg	Isosakuranin	491-69-0	98%	1mg	￥0.00	2023-09-07